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Compound of Interest

Compound Name: Zinc valerate

Cat. No.: B3059542 Get Quote

Essential Safety and Handling Guide for Zinc
Valerate
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of Zinc valerate. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals in a laboratory setting.

Hazard Identification and GHS Classification
Zinc valerate is an irritant and may be harmful if not handled correctly.[1] According to safety

data sheets, it is an irritant to the eyes, skin, mucous membranes, and respiratory system.[1]

Exposure can be harmful through ingestion, skin absorption, and inhalation.[1] While some

databases report Zinc valerate as not meeting the criteria for GHS hazard classification, it is

crucial to follow the more conservative guidance provided by chemical suppliers.[2][3][4]

The primary hazards are summarized below:
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Hazard Statement Number Hazard Statement Description

H302 Harmful if swallowed.[1]

H312 Harmful in contact with skin.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H332 Harmful if inhaled.[1]

H335 May cause respiratory irritation.[1]

To the best of current knowledge, the toxicological properties of Zinc valerate have not been

thoroughly investigated; therefore, appropriate precautions should be taken to minimize

exposure.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Zinc valerate to ensure appropriate

controls are in place.[5] The following PPE is required for handling this chemical, in accordance

with OSHA standards (29 CFR 1910.132).[6]
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and splashes, preventing

serious eye irritation.[1] Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[7]

Skin & Body Protection
A lab coat or protective suit

(e.g., Tyvek®).[6]

Prevents skin contact and

contamination of personal

clothing.[1][7]

Hand Protection
Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin absorption and

irritation.[1][8]

Respiratory Protection

Use only in a chemical fume

hood or well-ventilated area.[1]

If dust is generated and

ventilation is inadequate, a

NIOSH-approved N95 (or

better) particulate respirator is

required.[6][9]

Prevents inhalation of dust,

which can cause respiratory

irritation.[1] A respiratory

protection program meeting

OSHA 29 CFR 1910.134 and

ANSI Z88.2 requirements must

be followed.[7]

Occupational Exposure Limits (OELs)
No specific occupational exposure limits have been established for Zinc valerate.[6] In the

absence of specific limits, it is prudent to adhere to the established limits for related zinc

compounds, such as Zinc oxide, to minimize exposure.
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Substance Regulatory Body
Exposure Limit (8-
hour TWA)

Short-Term /
Ceiling Limit

Zinc Oxide (Fume) OSHA PEL 5 mg/m³[9][10][11] -

Zinc Oxide (Total

Dust)
OSHA PEL 15 mg/m³[9][10][11] -

Zinc Oxide

(Respirable Dust)
OSHA PEL 5 mg/m³[9][10][11] -

Zinc Oxide

(Respirable)
ACGIH TLV® 2 mg/m³[8][11]

10 mg/m³ (STEL)[8]

[11]

Zinc Oxide (Dust &

Fume)
NIOSH REL

5 mg/m³ (10-hour

TWA)[9][11]

15 mg/m³ (Ceiling -

Dust)[9][11] / 10

mg/m³ (STEL - Fume)

[9][11]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit.

Operational Plan: Handling and Storage
Procedural Steps for Safe Handling:

Preparation: Before handling, ensure you are trained on the chemical's hazards and proper

handling procedures.[6] Confirm that an eyewash station and safety shower are accessible.

[1]

Engineering Controls: Always handle Zinc valerate inside a certified chemical fume hood to

avoid breathing dust, vapor, or mist.[1] Use explosion-proof ventilation equipment where

applicable.[7]

Donning PPE: Put on all required PPE as detailed in the table above before opening the

container.

Handling: Open and handle the container with care to avoid generating dust.[1] Avoid contact

with skin and eyes.[1]
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Hygiene: After handling, wash hands thoroughly with soap and water.[6][12] Do not eat,

drink, or smoke in the work area.[6][12]

Storage Plan:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong acids, strong bases, moisture, and

water.[1][6]

Emergency and Spill Response
Emergency First Aid Protocols:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and easy to do.[1]

Seek medical attention if irritation persists.[1]

Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected skin area

with plenty of soap and water.[1][6] Seek medical advice if skin irritation occurs.[1]

Inhalation: Move the person to fresh air.[1][6] If breathing becomes difficult, contact a

physician.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[1]

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Eliminate all sources of ignition.[6]
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Contain Spill: Wearing appropriate PPE, cover the spill with an inert, non-combustible

absorbent material like dry sand, earth, or vermiculite.[1][6] Do not use water.[6]

Collect Waste: Carefully sweep or scoop the material into a suitable, sealed container for

disposal.[1][6]

Decontaminate: Ventilate the area and wash the spill site after the material pickup is

complete.[1]

Disposal Plan
The disposal of Zinc valerate must be handled as hazardous waste.

Collection: Place all waste material, including contaminated absorbents and disposable PPE,

into a clearly labeled, sealed container.

Consult Regulations: Disposal must be consistent with all federal, state, and local

environmental regulations.[1][3]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and proper disposal.[1] Do not dispose of it in standard laboratory trash or down the

sewer.[6]

Safety Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for safely handling

Zinc valerate in a laboratory setting.
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Start: Plan to Use
Zinc Valerate

1. Conduct Risk Assessment
(Review SDS)

2. Don Correct PPE
(Gloves, Goggles, Lab Coat)

Hazards Identified

3. Prepare Engineering Controls
(Chemical Fume Hood)

4. Handle Chemical
(Avoid Dust Generation)

Store Properly
(Cool, Dry, Sealed)

Returning to Storage

5. Segregate Waste

Task Complete

Spill Occurs!

Emergency Branch

Exposure Occurs!

6. Dispose via Licensed Service

End of Procedure

Spill Response Protocol
(Evacuate, Contain, Clean)

Cleanup Complete
First Aid Protocol

(Flush, Remove, Seek Med)

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and disposal of Zinc valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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